Cas no 7463-93-6 (Benzene,1,5-dibromo-2-methoxy-3-methyl-)

• Product Name: Benzene,1,5-dibromo-2-methoxy-3-methyl-
• CAS No: 7463-93-6
• MF: C₈H₈Br₂O
• MW: 279.956521034241
• CID: 574540
• PubChem ID: 346507
• Update Time: 2025-08-05

Benzene,1,5-dibromo-2-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,5-dibromo-2-methoxy-3-methyl-
• 1,5-dibromo-2-methoxy-3-methylbenzene
• 2,4-Dibrom-6-methyl-anisol
• 2,4-dibromo-6-methyl-anisole
• 2,4-Dibromo-6-methylanisole
• 3.5-Dibrom-2-methoxy-toluol
• 4,6-Dibrom-1-methoxy-2-methyl-benzol
• AC1L855D
• Methyl-(4.6-dibrom-2-methyl-phenyl)-aether
• NSC404762
• STL169192
• AYOMUNYKNNGFSZ-UHFFFAOYSA-N
• 7463-93-6
• DTXSID30323734
• NSC-404762
• AKOS005367098
• SCHEMBL11216824
• 1-Methoxy-2-methyl-4,6-dibrombenzol

• Inchi： 1S/C8H8Br2O/c1-5-3-6(9)4-7(10)8(5)11-2/h3-4H,1-2H3
• InChI Key： AYOMUNYKNNGFSZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C)=C1OC)Br

Computed Properties

• Exact Mass: 277.89414
• Monoisotopic Mass: 277.89419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23
• LogP: 3.52860

Additional information on Benzene,1,5-dibromo-2-methoxy-3-methyl-

1,5-Dibromo-2-Methoxy-3-Methylbenzene (CAS No. 7463-93-6): A Comprehensive Overview

1,5-Dibromo-2-Methoxy-3-Methylbenzene, also known by its CAS number 7463-93-6, is a brominated aromatic compound with a unique substitution pattern on the benzene ring. This compound has garnered attention in recent years due to its potential applications in various fields, including organic synthesis, material science, and pharmacology. The structure of 1,5-dibromo-2-methoxy-3-methylbenzene consists of a benzene ring with bromine atoms at positions 1 and 5, a methoxy group at position 2, and a methyl group at position 3. This specific substitution pattern imparts distinct chemical properties that make it valuable for research and industrial purposes.

Recent studies have highlighted the importance of brominated aromatic compounds like 1,5-dibromo-2-methoxy-3-methylbenzene in the development of advanced materials. For instance, researchers have explored the use of this compound as a precursor in the synthesis of polycyclic aromatic hydrocarbons (PAHs), which are widely used in electronics and optoelectronics. The bromine atoms in the molecule serve as reactive sites for various coupling reactions, enabling the formation of complex structures with tailored electronic properties.

In addition to its role in material science, 1,5-dibromo-2-methoxy-3-methylbenzene has shown promise in pharmacological applications. The methoxy group at position 2 contributes to the compound's lipophilicity, which is a desirable property for drug candidates. Recent research has focused on modifying this compound to enhance its bioavailability and selectivity for specific biological targets. For example, scientists have investigated the use of this compound as a scaffold for designing inhibitors of kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders.

The synthesis of 1,5-dibromo-2-methoxy-3-methylbenzene typically involves multi-step reactions that require precise control over regioselectivity and stereochemistry. One common approach involves the bromination of a substituted benzene derivative followed by nucleophilic substitution or oxidation reactions to introduce the methoxy and methyl groups. The development of efficient synthetic routes for this compound has been an active area of research, driven by its increasing demand in both academic and industrial settings.

From an environmental perspective, understanding the fate and transport of brominated aromatic compounds like 1,5-dibromo-2-methoxy-3-methylbenzene is crucial for assessing their potential impact on ecosystems. Recent studies have examined the degradation pathways of this compound under various environmental conditions, including photolysis and microbial degradation. These studies have provided valuable insights into its persistence in different environments and have informed strategies for mitigating its environmental impact.

In conclusion, 1,5-dibromo-2-methoxy-3-methylbenzene (CAS No. 7463-93-6) is a versatile compound with significant potential in multiple fields. Its unique structure enables it to serve as a valuable building block for advanced materials and pharmaceuticals while also presenting opportunities for further research into its environmental behavior and toxicity profile. As scientific advancements continue to uncover new applications for this compound, it is likely to play an increasingly important role in both academic research and industrial innovation.